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Compound of Interest

Compound Name:
Myelin Basic Protein (MBP) (68-

82), guinea pig

Cat. No.: B612605 Get Quote

Technical Support Center: MBP (68-82) Peptide
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the best practices for handling and storing the

Myelin Basic Protein (MBP) (68-82) peptide. It includes frequently asked questions,

troubleshooting guides, and detailed experimental protocols to ensure the successful

application of this peptide in your research.

Frequently Asked Questions (FAQs)
Q1: How should I reconstitute lyophilized MBP (68-82) peptide?

A: For optimal results, allow the lyophilized peptide to warm to room temperature before

opening the vial to prevent condensation.[1][2] The recommended solvent for reconstitution is

sterile, high-purity water.[3] For a peptide that is difficult to dissolve, brief sonication (3 sessions

of 10 seconds each, with cooling on ice in between) can be beneficial.[1]

Q2: What are the recommended storage conditions for MBP (68-82) peptide?

A: Lyophilized MBP (68-82) peptide is stable for years when stored at -20°C, protected from

bright light.[4] For short-term storage, it can be kept at 4°C.[5] Once reconstituted in a solvent,

it is crucial to aliquot the solution into single-use volumes and store them at -20°C or -80°C.[3]
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[4] This practice helps to avoid repeated freeze-thaw cycles, which can lead to peptide

degradation.[2][4]

Q3: What is the shelf-life of MBP (68-82) peptide in solution?

A: The stability of peptides in solution is limited.[4] It is highly recommended to use freshly

prepared solutions for experiments. If storage is necessary, sterile buffers at a pH between 5

and 6 can be used, and the aliquoted solution should be stored at -20°C for no more than a

month, or at -80°C for up to six months.[3][4]

Q4: Can I store the reconstituted peptide in a plastic tube?

A: It is important to be cautious when storing peptide solutions in plastic vials, as some

peptides, particularly hydrophobic ones, can adsorb to the surface, leading to a loss of

material.[2] For dilute solutions, it is advisable to use glass vials or specially designed non-

absorbing plastic vials.[2]
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Problem Possible Cause Solution

Peptide will not dissolve
The peptide has poor solubility

in the chosen solvent.

Use sterile water and assist

dissolution with brief

sonication.[1][3] If solubility

issues persist, a small amount

of an organic solvent like

DMSO or DMF can be used to

initially dissolve the peptide,

followed by dilution with an

aqueous buffer.

Inconsistent experimental

results

Peptide degradation due to

improper storage.

Ensure lyophilized peptide is

stored at -20°C and

reconstituted peptide is

aliquoted and stored at -20°C

or -80°C.[3][4] Avoid multiple

freeze-thaw cycles.[4]

Inaccurate peptide

concentration.

Verify calculations and

consider performing a

concentration determination

assay. Improper solubilization

can lead to inaccurate

concentrations.[1]

Bacterial contamination of the

peptide solution.

Use sterile buffers for

reconstitution and consider

filtering the solution through a

0.22 µm filter.[3][4]
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Parameter Condition Recommendation

Storage (Lyophilized) Long-term -20°C or -80°C[3][5]

Short-term
Room temperature for days to

weeks, or 4°C[5]

Storage (In Solution) 1 month -20°C[3]

6 months -80°C[3]

Solubility Water
Up to 50 mg/mL (may require

sonication)[3]

DMSO ≥173.6 mg/mL[6]

Experimental Protocols
Protocol for Reconstitution of MBP (68-82) Peptide

Equilibration: Before opening, allow the vial of lyophilized peptide to reach room temperature

in a desiccator to prevent condensation.[2]

Solvent Addition: Carefully add the desired volume of sterile, high-purity water to the vial to

achieve the target concentration.

Dissolution: Gently vortex the vial to mix. If the peptide does not fully dissolve, sonicate the

vial for 10-second intervals, keeping it on ice between sonications, until the solution is clear.

[1]

Aliquoting: To avoid multiple freeze-thaw cycles, divide the reconstituted peptide solution into

single-use aliquots.[4]

Storage: Store the aliquots in tightly sealed vials at -20°C or -80°C.[3]
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Caption: Workflow for handling, storage, and troubleshooting of MBP (68-82) peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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